Pyridin-4-ylmethanamine hydrochloride
Overview
Description
Pyridin-4-ylmethanamine hydrochloride is a chemical compound with the molecular formula C6H9ClN2 . It is also known by other names such as 1-(4-Pyridinyl)methanamine dihydrochloride . It is a light-yellow to yellow powder or crystals .
Molecular Structure Analysis
The molecular weight of Pyridin-4-ylmethanamine hydrochloride is 144.6 . The InChI code is 1S/C6H8N2.ClH/c7-5-6-1-3-8-4-2-6;/h1-4H,5,7H2;1H .Physical And Chemical Properties Analysis
Pyridin-4-ylmethanamine hydrochloride is a light-yellow to yellow powder or crystals . It has a melting point of 207-208 °C . It is stored at room temperature .Scientific Research Applications
Application in Perovskite Solar Cells
- Summary of the Application : Pyridin-4-ylmethanamine hydrochloride is used as an additive in the perovskite layer of solar cells. It plays a role in surface-defect passivation and enhancing the long-term stability of perovskite solar cells .
- Methods of Application : Three pyridine molecules, including Pyridin-4-ylmethanamine hydrochloride, were introduced as additives into the perovskite layer. The influences of the molecular structure on the surface-defect passivation and long-term stability of perovskite solar cells were investigated .
- Results or Outcomes : The power conversion efficiency of PSCs with Pyridin-4-ylmethanamine hydrochloride was found to be 14.34%, which is higher than that of PSCs without the additive (13.34%). The study also found that the pyridine molecules can enhance the moisture stability of devices .
Application in Zirconium Sulfophenylphosphonate
- Summary of the Application : The research investigates how N-(pyridin-4-yl)pyridin-4-amine and its methyl and nitro derivatives are arranged in the interlayer space of zirconium sulfophenylphosphonate .
- Methods of Application : The study was conducted using experimental and calculation methods .
- Results or Outcomes : The specific results or outcomes of this study are not provided in the search results .
Synthesis of (2-aminopyrimidin-4-yl)(pyridin-4-yl)methanone and derivatives
- Summary of the Application : Pyridin-4-ylmethanamine hydrochloride is used in the synthesis of (2-aminopyrimidin-4-yl)(pyridin-4-yl)methanone derivatives through a reductive amination reaction .
- Methods of Application : The compound is treated with ammonia or ammonium acetate before reduction with sodium borohydride (NaBH4). However, the expected amine derivatives were not obtained in these conditions .
- Results or Outcomes : The specific results or outcomes of this study are not provided in the search results .
Safety And Hazards
Pyridin-4-ylmethanamine hydrochloride is labeled with the signal word “Warning” and is associated with hazard statements H302, H315, H319, H332, H335 . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition .
properties
IUPAC Name |
pyridin-4-ylmethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2.ClH/c7-5-6-1-3-8-4-2-6;/h1-4H,5,7H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOSYLIFOSMQOJA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC=C1CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90481889 |
Source
|
| Record name | PYRIDIN-4-YLMETHANAMINE HYDROCHLORIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90481889 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pyridin-4-ylmethanamine hydrochloride | |
CAS RN |
64460-41-9 |
Source
|
| Record name | 64460-41-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=194303 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | PYRIDIN-4-YLMETHANAMINE HYDROCHLORIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90481889 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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